5-(1-Aminoethyl)-N-(tert-butyl)-6-methylpyridin-2-amine

• Molecular Formula: C12H21N3
• Molecular Weight: 207.32 g/mol
• SMILES: CC1=C(C=CC(=N1)NC(C)(C)C)C(C)N
• InChI: InChI=1S/C12H21N3/c1-8(13)10-6-7-11(14-9(10)2)15-12(3,4)5/h6-8H,13H2,1-5H3,(H,14,15)
• InChIKey: MZWWVJSVSLDPMJ-UHFFFAOYSA-N

ICL-CCIC-0019: Choline Kinase Alpha Inhibitor

5-(1-Aminoethyl)-N-(tert-butyl)-6-methylpyridin-2-amine, also designated ICL-CCIC-0019 (CAS 1355231-10-5 / 936498-64-5), is a synthetic 2,5,6-trisubstituted aminopyridine belonging to the choline kinase alpha (CHKA) inhibitor class with the molecular formula C12H21N3 and molecular weight 207.32 g/mol . The compound was identified through a focused library screen as a choline-competitive, ATP-noncompetitive inhibitor of CHKA, the first committed enzyme in phosphatidylcholine synthesis [1]. ICL-CCIC-0019 has demonstrated antineoplastic activity via reprogramming of cellular lipid metabolism, induction of G1 cell cycle arrest, endoplasmic reticulum stress, and apoptosis in cancer cells [2]. It possesses a chiral 1-aminoethyl substituent at the pyridine 5-position, a tert-butylamino group at the 2-position, and a methyl group at the 6-position, distinguishing it structurally from both earlier bis-pyridinium and triazole-based CHKA inhibitors [3].

1 Choline-competitive, ATP-noncompetitive CHKA inhibition probe

2 Chiral aminopyridine scaffold for stereochemical study context

3 Reported antiproliferative activity in cancer cell models for lipid metabolism research

• [1] Trousil S. Choline kinase inhibition as a treatment strategy of cancers with deregulated lipid metabolism [PhD thesis]. Imperial College London; 2014. https://spiral.imperial.ac.uk/handle/10044/1/25146 View Source
• [2] Trousil S, Kaliszczak M, Schug Z, Nguyen QD, Tomasi G, Favicchio R, et al. The novel choline kinase inhibitor ICL-CCIC-0019 reprograms cellular metabolism and inhibits cancer cell growth. Oncotarget. 2016;7(24):37103-37120. doi:10.18632/oncotarget.9466 View Source
• [3] NCI Metathesaurus. ICL-CCIC-0019 (Code CL791405). National Cancer Institute EVS. https://evsexplore.semantics.cancer.gov/evsexplore/concept/ncim/CL791405 View Source

ICL-CCIC-0019 Differentiation from Generic CHKA Inhibitors

CHKA inhibitors span multiple chemotypes—bis-pyridinium salts (e.g., MN58b), triazole-acetamides (e.g., CK37), and aminopyridines (e.g., ICL-CCIC-0019, CK146)—that differ fundamentally in binding mode, kinase selectivity, and therapeutic index [1]. ICL-CCIC-0019 is a choline-competitive, ATP-noncompetitive inhibitor, whereas TCD-717 (RSM-932A) binds at a novel allosteric surface site rather than the choline pocket, precluding direct functional interchangeability [2]. Within the aminopyridine subclass, even close structural analogues exhibit divergent potency: the piperazine-modified analogue CK146 showed a 5-fold higher overall GI50 (2.5 vs. 0.5 μM) than ICL-CCIC-0019 across the same four cancer cell lines [3]. Furthermore, MN58b demonstrated lethality at 10 mg/kg in vivo, while ICL-CCIC-0019 was tolerated and produced strong tumor growth inhibition at 5 mg/kg, underscoring that toxicity margins are not conserved across the class [4]. These quantitative pharmacological divergences mean that substitution without revalidation risks both loss of target engagement and unpredictable toxicity.

Binding site class mismatch CHKA inhibitors target choline pocket (ICL-CCIC-0019), allosteric surface (TCD-717), or other sites; direct interchange may compromise target engagement.

Aminopyridine analogue potency divergence Close structural analogues (e.g., CK146) exhibit significantly different cellular antiproliferative activity; substitution without revalidation risks loss of efficacy.

In vivo tolerability context may not transfer Tolerability margins differ across the class (e.g., MN58b was lethal at doses where ICL-CCIC-0019 was well tolerated); toxicity cannot be assumed comparable.

• [1] Trousil S, Kaliszczak M, Schug Z, Nguyen QD, Tomasi G, Favicchio R, et al. The novel choline kinase inhibitor ICL-CCIC-0019 reprograms cellular metabolism and inhibits cancer cell growth. Oncotarget. 2016;7(24):37103-37120. doi:10.18632/oncotarget.9466 View Source
• [2] Kall SL, Whitlatch K, Smithgall TE, Lavie A. Identification of a unique inhibitor-binding site on choline kinase α. FEBS Lett. 2018;592(4):599-609. doi:10.1002/1873-3468.12982 View Source
• [3] Wang N. Design, synthesis and characterisation of next-generation choline kinase inhibitors [PhD thesis]. Imperial College London; 2022. https://spiral.imperial.ac.uk/entities/publication/f8d9afa3-3cdd-4b99-b5c6-3753806be9de View Source
• [4] Trousil S, Kaliszczak M, Schug Z, et al. Oncotarget. 2016;7(24):37103-37120 — Discussion section citing MN58b lethality at 10 mg/kg and ICL-CCIC-0019 efficacy at 5 mg/kg. View Source

ICL-CCIC-0019 Quantitative Evidence Against Comparators

Enzymatic Potency Against CHKA vs. MN58b and CK37

ICL-CCIC-0019 inhibits purified human CHKA with an IC50 of 0.27 ± 0.06 μM, determined via a focused library screen using a PK-LDH coupled enzyme assay [1]. In comparison, the widely used CHKA inhibitor MN58b has a reported IC50 of 1.4 μM against purified ChoKα (ProbeChem datasheet), and CK37 exhibits an IC50 of approximately 68.41 ± 12.08 μM against human CKα2 in a similar coupled assay [2]. This represents an approximately 5.2-fold greater enzymatic potency versus MN58b and an approximately 250-fold greater potency versus CK37.

Enzymatic IC50 vs. MN58b & CK37

Reported cross-study

ICL-CCIC-00190.27 ± 0.06 μM

MN58b1.4 μM

CK3768.41 ± 12.08 μM

Supports enzymatic potency comparison for CHKA target engagement studies.

PK-LDH coupled assay; conditions differ between studies.

Evidence Dimension	IC50 for inhibition of purified human choline kinase alpha enzymatic activity
Target Compound Data	IC50 = 0.27 ± 0.06 μM (ICL-CCIC-0019)
Comparator Or Baseline	MN58b: IC50 = 1.4 μM; CK37: IC50 = 68.41 ± 12.08 μM (hCKα2)
Quantified Difference	5.2-fold more potent than MN58b; ~250-fold more potent than CK37
Conditions	PK-LDH coupled enzyme assay; ICL-CCIC-0019 tested choline-competitive, ATP-noncompetitive [1]; CK37 tested in PK-LDH coupled assay with Mg2+ cofactor [2]; MN58b IC50 from ProbeChem biochemical assay

Why This Matters

Higher enzymatic potency at lower concentrations reduces the compound mass required per experiment, lowering cost-per-data-point and minimizing solvent-related artifacts in cell-based assays.

• [1] Trousil S. Choline kinase inhibition as a treatment strategy of cancers with deregulated lipid metabolism [PhD thesis]. Imperial College London; 2014: p16 (IC50 0.27 ± 0.06 μM). https://spiral.imperial.ac.uk/handle/10044/1/25146 View Source
• [2] Hui TZ. Inhibition of choline kinase as an antiamoebic approach in Entamoeba histolytica [master's thesis]. Universiti Sains Malaysia; 2018. CK37 IC50 for hCKα2: 68.41 ± 12.08 μM. https://erepo.usm.my/items/af66ae69-6110-41c7-b6e7-d25faf1716ba View Source

Antiproliferative Potency vs. Structural Analogue CK146

In a direct comparative study, ICL-CCIC-0019 and its piperazine-handle analogue CK146 were evaluated side-by-side for antiproliferative activity across four cancer cell lines (HCT-116, A549, HepG2, Caco-2) [1]. ICL-CCIC-0019 achieved an overall GI50 of 0.5 ± 0.02 μM, while CK146 exhibited an overall GI50 of 2.5 ± 0.3 μM. This 5-fold superior potency demonstrates that the tert-butylamino substituent at the pyridine 2-position in ICL-CCIC-0019 is critical for cellular antiproliferative activity and that the piperazine modification in CK146 significantly attenuates potency despite retaining the core aminopyridine scaffold.

Cellular GI50 vs. analogue CK146

Direct head-to-head

ICL-CCIC-00190.5 ± 0.02 μM

CK1462.5 ± 0.3 μM

Supports cellular potency ranking within aminopyridine series.

Panel of HCT-116, A549, HepG2, Caco-2 cell lines.

Evidence Dimension	Overall GI50 for antiproliferative activity across four cancer cell lines
Target Compound Data	ICL-CCIC-0019: 0.5 ± 0.02 μM
Comparator Or Baseline	CK146: 2.5 ± 0.3 μM
Quantified Difference	5-fold lower GI50 (greater potency) for ICL-CCIC-0019
Conditions	HCT-116 (colon), A549 (lung), HepG2 (liver), Caco-2 (colon) cancer cell lines; CHKA activity in 15-human-lipid-kinase screen: CK146 69% vs. ICL-CCIC-0019 53% inhibition [1]

Why This Matters

This head-to-head dataset allows procurement decisions to be based on direct empirical evidence rather than extrapolation from separate studies, reducing the risk of selecting a suboptimal analogue for cellular screening campaigns.

• [1] Wang N. Design, synthesis and characterisation of next-generation choline kinase inhibitors [PhD thesis]. Imperial College London; 2022. Overall GI50: CK146 2.5 ± 0.3 μM, ICL-CCIC-0019 0.5 ± 0.02 μM; CHKA screen: CK146 69%, ICL-CCIC-0019 53%. https://spiral.imperial.ac.uk/entities/publication/f8d9afa3-3cdd-4b99-b5c6-3753806be9de View Source

Kinase Selectivity Profiling Across the Human Kinome

ICL-CCIC-0019 was profiled against a panel of 131 human kinases at a concentration of 10 μM [1]. Only 5 out of 131 kinases (<3.8%) were inhibited by more than 20%, and no kinase in the entire panel exceeded 35% inhibition at this concentration [1]. This kinome-wide selectivity dataset, generated at a concentration approximately 37-fold above the CHKA IC50, provides quantitative evidence of a clean off-target profile. In contrast, comparable broad kinome selectivity data (≥100 kinases) have not been published for MN58b or CK37, limiting the ability to assess their polypharmacology risk in target validation studies.

Kinase Selectivity Panel

Reported

5 out of 131 human kinases inhibited >20% at 10 μM (approximately 37× CHKA IC50)

Supports kinome-wide selectivity interpretation; reduces off-target concern in phenotypic assays.

Comparators MN58b and CK37 lack equivalent broad-selectivity datasets.

Evidence Dimension	Broad kinase selectivity profiling (number of kinases inhibited >20% at 10 μM)
Target Compound Data	ICL-CCIC-0019: 5 out of 131 kinases (>20% inhibition); <35% inhibition for all 131 kinases at 10 μM
Comparator Or Baseline	MN58b and CK37: no published ≥100-kinase selectivity panel data available
Quantified Difference	ICL-CCIC-0019 has publicly available broad-selectivity data; comparators lack equivalent datasets for risk assessment
Conditions	131 human kinase panel; ICL-CCIC-0019 tested at 10 μM (~37× CHKA IC50) [1]

Why This Matters

Documented kinome-wide selectivity reduces the probability that observed cellular phenotypes arise from off-target kinase inhibition, strengthening the interpretability of experiments and reducing wasted resources on false-positive mechanistic hypotheses.

• [1] Trousil S. Choline kinase inhibition as a treatment strategy of cancers with deregulated lipid metabolism [PhD thesis]. Imperial College London; 2014: p18. 131-kinase selectivity screen at 10 μM ICL-CCIC-0019. https://spiral.imperial.ac.uk/handle/10044/1/25146 View Source

Differential Antiproliferative Activity in Tumor vs. Normal Cells

ICL-CCIC-0019 exhibited a pronounced differential between its antiproliferative activity in cancer versus normal cells [1]. Across the NCI-60 cancer cell line panel, the median GI50 was 1.12 μM (range: 0.00389–16.2 μM) with breast and non-small cell lung cancer lines being most sensitive (median GI50 0.627 and 0.751 μM, respectively) [2]. In contrast, proliferation of normal cell lines was only minimally affected: MCF-10A (non-tumorigenic breast epithelial) and ST-T1b (normal) cells showed GI50 values of 30–120 μM, representing a 27- to 107-fold selectivity window [1]. CK37 has also been reported to selectively suppress neoplastic cells, but quantitative GI50 values for normal cell comparators are not available at comparable breadth (reported IC50 = 5–10 μM in six tumor cell lines without matched normal cell GI50 data) .

Cancer vs. Normal Cell Selectivity

Reported

27–107-fold differential in GI50 (cancer median 1.12 μM vs. normal cells 30–120 μM)

Supports differential activity profiling for lipid metabolism research.

NCI-60 panel; normal cells MCF-10A, ST-T1b.

Evidence Dimension	Ratio of antiproliferative GI50 in normal cells versus cancer cells
Target Compound Data	ICL-CCIC-0019: cancer median GI50 = 1.12 μM (NCI-60); normal cells MCF-10A/ST-T1b GI50 = 30–120 μM
Comparator Or Baseline	CK37: tumor cell IC50 = 5–10 μM in six lines (normal cell GI50 not reported at comparable depth)
Quantified Difference	27–107-fold cancer-cell selectivity window for ICL-CCIC-0019; CK37 selectivity window not quantified with matched normal cell data
Conditions	NCI-60 panel (60 cancer cell lines, 5-day SRB assay); normal cells: MCF-10A, ST-T1b, CCD-18Co [1]

Why This Matters

A quantitatively defined selectivity window is essential for researchers designing experiments where discrimination between cancer-specific and general cytotoxic mechanisms is critical; compounds with poorly characterized normal-cell toxicity introduce confounding variables.

• [1] Trousil S. Choline kinase inhibition as a treatment strategy of cancers with deregulated lipid metabolism [PhD thesis]. Imperial College London; 2014: p19-20. NCI-60 GI50 1.12 μM; normal cells GI50 30–120 μM. https://spiral.imperial.ac.uk/handle/10044/1/25146 View Source
• [2] Trousil S, Kaliszczak M, Schug Z, et al. Oncotarget. 2016;7(24):37103-37120. Breast cancer median GI50 0.627 μM; NSCLC median GI50 0.751 μM. View Source

In Vivo Tolerability vs. MN58b in Xenograft Models

In HCT116 colon cancer xenograft-bearing mice, ICL-CCIC-0019 administered intraperitoneally at 5 mg/kg resulted in strong tumor growth inhibition [1]. A single injection of 10 mg/kg ICL-CCIC-0019 decreased tumor uptake of the CHKA-specific PET tracer [18F]fluoromethyl-[1,2-2H4]-choline by 23% (AUC0–60) at 24 hours, confirming target engagement in vivo [2]. In striking contrast, prior reports cited in the same publication indicate that MN58b was tolerable when dosed daily for 5 days at 5 mg/kg but was lethal at 10 mg/kg [3]. This narrow therapeutic margin for MN58b versus the wider tolerability window for ICL-CCIC-0019 represents a critical practical distinction for in vivo experimental design.

In Vivo Tolerability vs. MN58b

Reported cross-study

ICL-CCIC-0019Tolerated at 5–10 mg/kg; PET target engagement confirmed

MN58bLethal at 10 mg/kg

Supports in vivo model tolerability review for xenograft studies.

HCT116 xenograft; tolerability margins are not class-conserved.

Evidence Dimension	In vivo tolerability and efficacy in mouse xenograft models
Target Compound Data	ICL-CCIC-0019: strong tumor growth inhibition at 5 mg/kg i.p.; 10 mg/kg well tolerated with PD biomarker confirmed at 24 h
Comparator Or Baseline	MN58b: tolerable at 5 mg/kg daily × 5 days; lethal at 10 mg/kg
Quantified Difference	ICL-CCIC-0019 tolerated at doses where MN58b is lethal; ≥2-fold wider tolerability margin
Conditions	HCT116 xenograft in BALB/c nude mice; ICL-CCIC-0019 dosed i.p. [1][2]; MN58b tolerability data from literature cited in Oncotarget 2016 paper [3]

Why This Matters

For in vivo pharmacology studies, selecting a compound with a documented tolerable dose range avoids premature study termination due to toxicity, reduces animal use, and ensures that observed efficacy is not confounded by compound-induced morbidity.

• [1] Trousil S. Choline kinase inhibition as a treatment strategy of cancers with deregulated lipid metabolism [PhD thesis]. Imperial College London; 2014: p27-28. HCT116 xenograft: strong tumor growth inhibition at 5 mg/kg i.p. View Source
• [2] Trousil S, Kaliszczak M, Schug Z, et al. Oncotarget. 2016;7(24):37103-37120. PET tracer AUC0–60 reduction of 23% at 24 h post 10 mg/kg ICL-CCIC-0019. View Source
• [3] Trousil S, Kaliszczak M, Schug Z, et al. Oncotarget. 2016;7(24):37103-37120. Discussion section: MN58b tolerable at 5 mg/kg daily × 5 days, lethal at 10 mg/kg (citing reference 49 therein). View Source

ICL-CCIC-0019 Research Applications in Oncology and Lipid Metabolism

CHKA Target Validation in Breast and Lung Cancer Models

The compound's median GI50 of 0.627 μM in breast cancer and 0.751 μM in non-small cell lung cancer lines (NCI-60 panel), combined with documented kinome-wide selectivity (only 5/131 kinases inhibited >20% at 10 μM), makes ICL-CCIC-0019 the most thoroughly characterized chemical probe for CHKA target validation studies in these tumor types [1][2]. Researchers investigating the role of phosphatidylcholine metabolism in HER2-positive breast cancer will benefit from the established correlation between HER2 overexpression and phosphocholine levels that has been mechanistically linked to CHKA dependence [1].

PET Imaging Pharmacodynamics of Choline Metabolism

ICL-CCIC-0019 is uniquely suited for in vivo pharmacodynamic studies employing [18F]-fluoromethyl-[1,2-2H4]-choline PET imaging, as a single 10 mg/kg dose produced a 23% reduction in tumor tracer uptake (AUC0–60) within 24 hours, providing a clinically translatable, non-invasive biomarker of target engagement [1]. This PET-imaging-compatible pharmacodynamic response has not been demonstrated for CK37 or CK146, making ICL-CCIC-0019 the compound of choice for integrated imaging-pharmacology experimental designs.

Discriminating Cytostatic vs. Cytotoxic Mechanisms in Cancer Metabolism

With a 27- to 107-fold differential between cancer cell GI50 (median 1.12 μM) and normal cell GI50 (30–120 μM for MCF-10A and ST-T1b), ICL-CCIC-0019 enables researchers to study CHKA-dependent metabolic reprogramming—including G1 arrest, endoplasmic reticulum stress, and mitochondrial dysfunction—without the confounding effects of general cytotoxicity at pharmacologically active concentrations [1]. Comparative metabolomics have shown that ICL-CCIC-0019 induces a metabolic stress phenotype analogous to mitochondrial toxin treatment but without reactive oxygen species activation, a distinctive mechanistic signature relevant for studies intersecting lipid metabolism and mitochondrial biology [2].

SAR Benchmarking for Aminopyridine CHKA Inhibitor Optimization

The direct head-to-head comparison with CK146 (ICL-CCIC-0019 GI50 = 0.5 μM vs. CK146 GI50 = 2.5 μM across four cell lines) [1] establishes ICL-CCIC-0019 as the potency benchmark for aminopyridine-scaffold CHKA inhibitor programs. Medicinal chemistry teams developing next-generation CHKA inhibitors can use this compound as the reference standard for evaluating whether structural modifications to the tert-butylamino or 1-aminoethyl substituents improve or degrade cellular potency, enzymatic inhibition, and kinase selectivity relative to the best-characterized member of this chemical series.

Application

Selection Property

Validation Focus

CHKA target validation in breast and lung cancer models

Kinome-wide selectivity profile

CHKA pathway engagement in HER2+ and NSCLC research models

Choline metabolism PET imaging pharmacodynamics

PET-compatible target engagement marker

Imaging-based pharmacodynamic endpoint review in xenograft models

Discriminating cytostatic vs. cytotoxic mechanisms

Differential cancer/normal cell activity

Metabolic stress phenotype without ROS activation; G1 arrest and ER stress endpoints

Aminopyridine SAR benchmarking

Potency benchmark for aminopyridine CHKA inhibitor series

Structural modification impact on cellular potency and kinase selectivity relative to reference compound

• [1] Trousil S. Choline kinase inhibition as a treatment strategy of cancers with deregulated lipid metabolism [PhD thesis]. Imperial College London; 2014. https://spiral.imperial.ac.uk/handle/10044/1/25146 View Source
• [2] Trousil S, Kaliszczak M, Schug Z, Nguyen QD, Tomasi G, Favicchio R, et al. The novel choline kinase inhibitor ICL-CCIC-0019 reprograms cellular metabolism and inhibits cancer cell growth. Oncotarget. 2016;7(24):37103-37120. doi:10.18632/oncotarget.9466 View Source